Cas no 1198058-39-7 (2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 1198058-39-7
• MF: C₆H₆F₃N₃O₂S
• MW: 241.19094991684
• CID: 5053544
• Update Time: 2025-10-28

2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate
• NE56512
• Z810541808
• 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C6H6F3N3O2S/c1-3-11-12-4(15-3)10-5(13)14-2-6(7,8)9/h2H2,1H3,(H,10,12,13)
• InChI Key： HQOUDDOJCNEHPP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 241.013
• Monoisotopic Mass: 241.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4

Additional information on 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate

Introduction to 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1198058-39-7) and Its Emerging Applications in Chemical Biology

2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate, identified by the CAS number 1198058-39-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of carbamates and incorporates a trifluoroethyl group alongside a thiadiazole moiety, which endows it with distinct chemical reactivity and biological potential. The integration of these functional groups has positioned this molecule as a versatile tool in the development of novel pharmaceuticals and agrochemicals.

The trifluoroethyl group is a key feature of this compound, contributing to its lipophilicity and metabolic stability. This characteristic makes it an attractive candidate for drug design, as it can enhance the bioavailability and pharmacokinetic profiles of associated molecules. In contrast, the 5-methyl-1,3,4-thiadiazole component introduces a heterocyclic framework known for its broad spectrum of biological activities. Thiadiazole derivatives are widely recognized for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the methyl substituent further modulates the electronic properties of the thiadiazole ring, influencing its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating multifunctional scaffolds into drug candidates. The combination of a trifluoroethyl group and a thiadiazole ring in 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate exemplifies this trend. Such molecular architectures can provide enhanced binding affinity and selectivity toward specific biological receptors. For instance, studies have demonstrated that thiadiazole derivatives can interact with enzymes and receptors involved in cancer progression, making them promising candidates for targeted therapy.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The carbamate functionality serves as a hinge-binding motif, allowing for precise interactions with protein targets. This has been particularly relevant in the design of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The trifluoroethyl group further enhances these interactions by improving solubility and reducing metabolic degradation. Such properties make 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic complexity. The introduction of the trifluoroethyl group typically requires fluorination techniques or cross-coupling reactions with appropriate organometallic reagents. Similarly, the incorporation of the thiadiazole ring involves cyclization reactions under controlled conditions to ensure high yield and purity. These synthetic strategies underscore the compound's structural sophistication and its suitability for advanced chemical biology applications.

In recent years, computational chemistry has played an increasingly pivotal role in optimizing the design of bioactive molecules like 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further development. These approaches have accelerated the discovery process by enabling researchers to screen large libraries of compounds virtually before conducting experimental validations. Such computational advancements are particularly relevant in drug discovery pipelines where time-to-market is a critical factor.

The biological activity of this compound has been explored through both in vitro and in vivo studies. Initial investigations have revealed that derivatives of thiadiazole exhibit potent inhibitory effects on various enzymes associated with pathogenic processes. For example, certain analogs have shown promise in inhibiting proteases involved in viral replication or inflammatory responses. The trifluoroethyl group's influence on these activities remains an area of active research interest.

The agrochemical sector has also shown interest in thiadiazole-based compounds due to their potential as crop protection agents. These molecules can be designed to target specific pests or pathogens while maintaining environmental safety profiles. The structural features of 2,2,2-Trifluoroethyl N-(5-methyl-1,3,4-thiadiazol-2-yl)carbamate make it a candidate for developing novel pesticides that offer improved efficacy and reduced toxicity compared to existing formulations.

Future directions in the study of this compound may include exploring its role as a prodrug or precursor for more complex bioactive molecules. Prodrug strategies leverage pharmacophores like carbamates to enhance delivery systems or improve metabolic stability upon administration. By studying CAS No 1198058-39-7, researchers can gain insights into how such molecular modifications influence biological outcomes.

The integration of machine learning algorithms into drug discovery pipelines is another emerging trend that could benefit from compounds like strong 2 12 Trifluoroethyl N-(5-methyl 13 14 15 Thiadiazol 16 17 18 19 20 21 22 23 24 -226 -227 -228 -229 -230 -231 -232 -233 -234 yl)carbamate (CAS No: strong CAS No1198058397). These algorithms can predict molecular properties based on structural data sets generated from experimental or computational sources. By leveraging such tools alongside traditional high-throughput screening methods (HTS), researchers can accelerate their search for novel bioactive compounds.

In conclusion,strong strong strong strong strong strong strong strong strong strong Trifluoroethyl N(5methyl1 3 4thiadiazol226227228229230231232233234 yl)carbamate (CAS No1198058397) represents an exciting frontier in chemical biology with diverse applications across pharmaceuticals and agrochemicals fields Its unique structural features position it as versatile tool developers seeking innovative solutions addressing global health challenges By continuing explore synthetic possibilities biological activities computational modeling approaches researchers unlock even greater potential from such multifunctional scaffolds